Cas no 832738-07-5 (4-(4-bromo-2-chlorophenoxy)methylbenzoic acid)

4-(4-Bromo-2-chlorophenoxy)methylbenzoic acid is a brominated and chlorinated aromatic compound featuring a benzoic acid core substituted with a (4-bromo-2-chlorophenoxy)methyl group. This structure imparts unique chemical properties, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromo and chloro substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. The benzoic acid moiety further allows for derivatization into esters or amides, expanding its utility in medicinal chemistry. Its high purity and stability under standard conditions ensure reliable performance in research and industrial applications.

4-(4-bromo-2-chlorophenoxy)methylbenzoic acid structure

832738-07-5 structure

Product Name:4-(4-bromo-2-chlorophenoxy)methylbenzoic acid

CAS No:832738-07-5

MF:C₁₄H₁₀BrClO₃

MW:341.584402561188

MDL:MFCD03421902

CID:3030497

PubChem ID:7015969

Update Time:2025-07-02

4-(4-bromo-2-chlorophenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(4-BROMO-2-CHLORO-PHENOXYMETHYL)-BENZOIC ACID
- 4-(4-bromo-2-chlorophenoxy)methylbenzoic acid
- 4-(4-bromo-2-chlorophenoxymethyl)benzoic acid
- 4-[(4-bromo-2-chlorophenoxy)methyl]benzoicacid
- AKOS000308384
- 4-[(4-bromo-2-chlorophenoxy)methyl]benzoic acid
- 832738-07-5
- HIB73807
- MFCD03421902
- EN300-228605
- CS-0268140
- BBL038749
- 4-((4-Bromo-2-chlorophenoxy)methyl)benzoic acid
- STK312496
- MDL： MFCD03421902
- Inchi： 1S/C14H10BrClO3/c15-11-5-6-13(12(16)7-11)19-8-9-1-3-10(4-2-9)14(17)18/h1-7H,8H2,(H,17,18)
- InChI Key： XLFLHODVSITFAY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)Cl)OCC1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 339.95018Da
Monoisotopic Mass: 339.95018Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 46.5Å²

4-(4-bromo-2-chlorophenoxy)methylbenzoic acid Pricemore >>

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Fluorochem	028048-1g	4-(4-Bromo-2-chloro-phenoxymethyl)-benzoic acid	832738-07-5		1g	￡210.00	2022-03-01
Fluorochem	028048-5g	4-(4-Bromo-2-chloro-phenoxymethyl)-benzoic acid	832738-07-5		5g	￡591.00	2022-03-01
abcr	AB498538-250 mg	4-[(4-Bromo-2-chlorophenoxy)methyl]benzoic acid	832738-07-5		250MG	€198.50	2022-03-01
abcr	AB498538-500 mg	4-[(4-Bromo-2-chlorophenoxy)methyl]benzoic acid	832738-07-5		500MG	€264.80	2022-03-01
abcr	AB498538-1 g	4-[(4-Bromo-2-chlorophenoxy)methyl]benzoic acid	832738-07-5		1g	€309.00	2022-03-01
abcr	AB498538-5 g	4-[(4-Bromo-2-chlorophenoxy)methyl]benzoic acid	832738-07-5		5g	€752.70	2022-03-01
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